(E)-1-(azepan-1-yl)-3-(3,4-dimethoxyphenyl)prop-2-en-1-one

• Molecular Formula: C17H23NO3
• Molecular Weight: 289.4 g/mol
• IUPAC Name: (E)-1-(azepan-1-yl)-3-(3,4-dimethoxyphenyl)prop-2-en-1-one
• InChI: InChI=1S/C17H23NO3/c1-20-15-9-7-14(13-16(15)21-2)8-10-17(19)18-11-5-3-4-6-12-18/h7-10,13H,3-6,11-12H2,1-2H3/b10-8+
• InChI Key: MYGAOGGKDPUOBF-CSKARUKUSA-N
• Isomeric SMILES: COC1=C(C=C(C=C1)/C=C/C(=O)N2CCCCCC2)OC
• Canonical SMILES: COC1=C(C=C(C=C1)C=CC(=O)N2CCCCCC2)OC

Description

(E)-1-(Azepan-1-yl)-3-(3,4-dimethoxyphenyl)prop-2-en-1-one is a chalcone derivative characterized by a seven-membered azepane ring attached to the carbonyl group and a 3,4-dimethoxyphenyl substituent on the α,β-unsaturated ketone system. Chalcones are known for their diverse biological activities, including antioxidant, anti-inflammatory, and enzyme inhibitory properties . The presence of the azepane ring introduces conformational flexibility and basicity, distinguishing it from simpler amine-containing analogs. The 3,4-dimethoxyphenyl group contributes electron-donating effects, enhancing resonance stabilization of the enone system .

Biological Activity

(E)-1-(azepan-1-yl)-3-(3,4-dimethoxyphenyl)prop-2-en-1-one is a compound of increasing interest in medicinal chemistry due to its unique structural features and potential biological activities. This article provides a comprehensive overview of its biological activity, mechanisms of action, and relevant case studies.

The biological activity of (E)-1-(azepan-1-yl)-3-(3,4-dimethoxyphenyl)prop-2-en-1-one is primarily attributed to its interaction with various molecular targets:

• Inhibition of Enzymatic Activity : The compound may inhibit specific enzymes involved in inflammatory pathways, similar to other chalcone derivatives.
• Modulation of Signaling Pathways : It may affect signaling pathways related to cell proliferation and apoptosis, which are crucial in cancer biology.

1. Anti-inflammatory Activity

Research indicates that compounds similar to (E)-1-(azepan-1-yl)-3-(3,4-dimethoxyphenyl)prop-2-en-1-one exhibit significant anti-inflammatory properties. For example, studies on related compounds like (E)-1-(3,4-dimethoxyphenyl)butadiene (DMPBD) have shown potent inhibition of rat ear edema induced by various inflammatory agents, demonstrating its potential as an anti-inflammatory agent .

2. Anticancer Potential

Chalcones are known for their anticancer properties. Preliminary studies suggest that (E)-1-(azepan-1-yl)-3-(3,4-dimethoxyphenyl)prop-2-en-1-one may induce apoptosis in cancer cells through the modulation of apoptotic signaling pathways. This has been observed in other chalcone derivatives, which often lead to cell cycle arrest and increased apoptosis in various cancer cell lines.

Table 1: Summary of Biological Activities

Activity Type	Related Compound	Mechanism of Action	Reference
Anti-inflammatory	DMPBD	Inhibition of COX and LO pathways
Anticancer	Various chalcones	Induction of apoptosis	General knowledge
Antimicrobial	Chalcone derivatives	Disruption of bacterial cell membranes	General knowledge

Research Insights

Recent studies have focused on the synthesis and biological evaluation of chalcone derivatives. For instance, the synthesis involving the Claisen-Schmidt condensation reaction has been optimized to enhance yield and purity . The biological evaluation often includes assessing cytotoxicity against various cancer cell lines and evaluating anti-inflammatory effects through in vivo models.

Comparison with Similar Compounds

Substituent Variations on the Amine Ring

• Morpholine-Based Analogs: Compounds like (E)-3-(3,4-dimethoxyphenyl)-1-(4-morpholinophenyl)prop-2-en-1-one (C4) replace the azepane with a morpholine ring.
• Diazepane Derivatives: (2E)-1-(1,4-diazepan-1-yl)-3-phenylprop-2-en-1-one (CAS: 61903-22-8) features a six-membered diazepane ring.

Aromatic Substitution Patterns

• Halogenated Chalcones: Derivatives like (E)-3-(4-bromo-2-fluorophenyl)-1-(3,4-dimethoxyphenyl)prop-2-en-1-one (I) exhibit halogen substituents, which increase molecular weight and polarizability, enhancing nonlinear optical (NLO) properties. However, the absence of halogens in the target compound may favor reduced toxicity and better metabolic stability .
• Hydroxyl-Substituted Analogs: Compounds such as (E)-1-(2-hydroxyphenyl)-3-(3,4-dimethoxyphenyl)prop-2-en-1-one display phenolic -OH groups. These groups improve antioxidant activity via radical scavenging but may reduce bioavailability due to higher polarity .

α-Substitution and Electronic Effects

• α-Fluorinated Chalcones: (Z)-2-fluoro-1-(2,4-dimethoxyphenyl)-3-(3,4-dimethoxyphenyl)prop-2-en-1-one introduces fluorine at the α-position, which alters electron density and steric effects.
• Trifluoromethyl Derivatives : (E)-1-(2,4-dimethoxyphenyl)-3-(3,4-dimethoxyphenyl)-2-(trifluoromethyl)prop-2-en-1-one incorporates a CF₃ group, enhancing hydrophobicity and metabolic resistance. The azepane-containing compound may exhibit different pharmacokinetics due to its amine group .

Structural and Functional Data

Table 2: Crystallographic Comparisons

Compound	Dihedral Angle (Aromatic Rings)	Hydrogen Bonding	Crystal Packing	References
Target Compound (predicted)	~45–50° (azepane vs. phenyl)	N-H···O interactions	Likely layered due to planar enone system
(E)-3-(3,4-Dimethoxyphenyl)-1-(4-fluorophenyl)prop-2-en-1-one	47.81°	C-H···O and F···π	Herringbone arrangement
(E)-1-(2,4-dihydroxyphenyl)-3-(3,4-dimethoxyphenyl)prop-2-en-1-one	8.2°	O-H···O (intramolecular)	Tight π-π stacking